7,8-Dihydro-beta-carotene
Overview
Description
7,8-Dihydro-beta-carotene is a carotenoid.
Scientific Research Applications
Oxidative DNA Damage
Vitamin A and its derivatives, including β-carotene, can cause oxidative DNA damage. Studies have shown that retinol and retinal induce the formation of 8-oxo-7,8-dihydro-2′-deoxyguanosine, a marker of oxidative DNA damage, suggesting a role in carcinogenesis of β-carotene supplements (Murata & Kawanishi, 2000).
Cancer Prevention Research
β-Carotene has been extensively studied for its potential in cancer prevention, particularly lung cancer. Despite initial promising results from epidemiological and experimental studies, further research has highlighted the need for a deeper understanding of its mechanisms and potential limitations (Astorg, 1997).
Carotenoids in Various Fields
Research has expanded to explore the use of carotenoids like β-carotene in food, feed, nutraceuticals, and cosmeceuticals. This includes advancements in production from natural sources, encapsulation methods, and studies on their health benefits, indicating their diverse applicability (Saini et al., 2022).
Biotechnological Production
Advances in metabolic engineering have opened new avenues for the production of β-carotene. The use of microorganisms in metabolic engineering for β-carotene production presents an environmentally friendly and cost-effective alternative with high yield potential (Wang et al., 2021).
Carotenoid Biosynthesis Pathway
Studies have elucidated the biosynthetic pathways of carotenoids, including β-carotene, in microorganisms. This research is critical for understanding the natural production and potential bioengineering applications of these compounds (Misawa et al., 1990).
properties
Molecular Formula |
C40H58 |
|---|---|
Molecular Weight |
538.9 g/mol |
IUPAC Name |
1,3,3-trimethyl-2-[(1E,3E,5E,7E,9E,11E,13E,15E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15-octaenyl]cyclohexene |
InChI |
InChI=1S/C40H58/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25,27H,15-16,23-24,26,28-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,31-17+,32-18+,33-21+,34-22+ |
InChI Key |
ZWHNFQQCBBBUHX-RQJQFHIYSA-N |
Isomeric SMILES |
CC1=C(C(CCC1)(C)C)CC/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(CCCC2(C)C)C)/C)/C |
SMILES |
CC1=C(C(CCC1)(C)C)CCC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C |
Canonical SMILES |
CC1=C(C(CCC1)(C)C)CCC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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